Cas no 2097945-97-4 (2-(Piperidin-4-yl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide)
2097945-97-4 structure
Product Name:2-(Piperidin-4-yl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide
CAS No:2097945-97-4
MF:C10H12N2O3S2
MW:272.343879699707
CID:5045654
Update Time:2023-08-25
2-(Piperidin-4-yl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 2-(piperidin-4-yl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide
- 1,1-dioxo-2-piperidin-4-ylthieno[2,3-d][1,2]thiazol-3-one
- 2-(Piperidin-4-yl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide
-
- Inchi: 1S/C10H12N2O3S2/c13-10-9-8(3-6-16-9)17(14,15)12(10)7-1-4-11-5-2-7/h3,6-7,11H,1-2,4-5H2
- InChI Key: LTUGFRQMTQOYBX-UHFFFAOYSA-N
- SMILES: S1(C2C=CSC=2C(N1C1CCNCC1)=O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 425
- XLogP3: 0.7
- Topological Polar Surface Area: 103
2-(Piperidin-4-yl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P184061-100mg |
2-(Piperidin-4-yl)thieno[2,3-d]isothiazol-3(2h)-one 1,1-dioxide |
2097945-97-4 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P184061-500mg |
2-(Piperidin-4-yl)thieno[2,3-d]isothiazol-3(2h)-one 1,1-dioxide |
2097945-97-4 | 500mg |
$ 365.00 | 2022-06-03 | ||
| TRC | P184061-1g |
2-(Piperidin-4-yl)thieno[2,3-d]isothiazol-3(2h)-one 1,1-dioxide |
2097945-97-4 | 1g |
$ 570.00 | 2022-06-03 | ||
| Life Chemicals | F1907-1778-0.25g |
2-(piperidin-4-yl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide |
2097945-97-4 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-1778-0.5g |
2-(piperidin-4-yl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide |
2097945-97-4 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-1778-1g |
2-(piperidin-4-yl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide |
2097945-97-4 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-1778-2.5g |
2-(piperidin-4-yl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide |
2097945-97-4 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-1778-5g |
2-(piperidin-4-yl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide |
2097945-97-4 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-1778-10g |
2-(piperidin-4-yl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide |
2097945-97-4 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
2-(Piperidin-4-yl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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